6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H11F3N4OS
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 6-(5-phenylfuran-2-yl)-3-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H11F3N4OS/c21-20(22,23)14-8-4-7-13(11-14)17-24-25-19-27(17)26-18(29-19)16-10-9-15(28-16)12-5-2-1-3-6-12/h1-11H
• InChI Key: RUDPAIIPYOOITJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)C(F)(F)F

Description

6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has attracted the attention of many researchers due to its potential applications in different fields. This compound is a member of the triazolothiadiazole family, which has been extensively studied for their biological and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may exert its biological effects through the modulation of different signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. It may also interact with various enzymes and receptors, such as COX-2, MMPs, and PPARγ.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been investigated in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of different cancer cell lines, reduce the production of pro-inflammatory cytokines, and scavenge free radicals. In vivo studies have demonstrated that this compound can reduce tumor growth, alleviate inflammation, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency, selectivity, and low toxicity. It can also be easily synthesized and modified to improve its properties. However, some limitations of this compound include its poor solubility in water and its instability under certain conditions, which may affect its bioactivity and pharmacokinetics.

Future Directions

There are many future directions for the research of 6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One possible direction is to investigate its potential as a therapeutic agent for different diseases, such as cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its applications in the field of organic electronics, such as in the development of organic solar cells and light-emitting diodes. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most common method involves the reaction of 5-phenyl-2-furoic acid hydrazide with 3-(trifluoromethyl)benzaldehyde in the presence of phosphorus oxychloride and thionyl chloride. The resulting intermediate is then reacted with 2-aminothiophenol to yield the final product. The purity and yield of the compound can be improved by recrystallization and column chromatography.

Scientific Research Applications

The unique chemical structure of 6-(5-Phenyl-2-furyl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole make it a promising candidate for various scientific research applications. This compound has been reported to exhibit antimicrobial, antitumor, anti-inflammatory, and antioxidant activities. It also has potential applications in the field of organic electronics and as a fluorescent probe for biological imaging.